Cas no 328-79-0 (3-Methoxy-5-nitrobenzotrifluoride)

• Product Name: 3-Methoxy-5-nitrobenzotrifluoride
• CAS No: 328-79-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00010446
• CID: 36878
• PubChem ID: 24858138
• Update Time: 2025-04-18

3-Methoxy-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitrobenzotrifluoride
• 1-methoxy-3-nitro-5-(trifluoromethyl)Benzene
• 1-methoxy-3-nitro-5-trifluoromethyl-benzene
• 3-methoxy-3-nitro-5-(trifluoromethyl)benzene
• 3-Nitro-5-trifluormethyl-anisol
• 3-nitro-5-trifluoromethyl-anisole
• 5-methoxy-1-nitro-3-(trifluoromethyl)benzene
• 5-methoxy-3-nitrobenzotrifluoride
• Anisole,3-nitro-5-(trifluoromethyl)- (7CI,8CI)
• 1-Methoxy-3-nitro-5-trifluoromethylbenzene
• 3-Methoxy-5-(trifluoromethyl)-1-nitrobenzene
• 3-Nitro-5-(trifluoromethyl)phenyl methylether
• CS-W014742
• 3-Methoxy-5-nitrobenzotrifluoride, 99%
• A821481
• MFCD00010446
• 3-Nitro-5-(trifluoromethyl)anisole
• 328-79-0
• Benzene, 1-methoxy-3-nitro-5-(trifluoromethyl)-
• AC-2603
• J-018912
• DTXSID50334403
• AKOS015889849
• DS-12656
• SCHEMBL444951
• FT-0615977
• AM62327
• 1-Methoxy-3-nitro-5-(trifluoromethyl)benzene #
• DTXCID20285493
• DB-048289
• 626-014-2

• MDL： MFCD00010446
• Inchi： 1S/C8H6F3NO3/c1-15-7-3-5(8(9,10)11)2-6(4-7)12(13)14/h2-4H,1H3
• InChI Key： NCPVPJVRLLHBEL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.03000
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.392
• Melting Point: 36-38 °C (lit.)
• Boiling Point: 246.9°Cat760mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 55.05000
• LogP: 3.14540
• Solubility: Not determined

3-Methoxy-5-nitrobenzotrifluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers